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Fenpyrazone: A Technical Whitepaper
Executive Summary

Fenpyrazone (C₂₂H₂₂ClF₃N₄O₆S) is a third-generation 4-hydroxyphenylpyruvate dioxygenase

(HPPD) inhibitor primarily developed and utilized as a post-emergence herbicide for the control

of broadleaf and grass weeds in corn.[1] Its mechanism of action involves the inhibition of the

HPPD enzyme, which is crucial for plastoquinone and subsequently carotenoid biosynthesis in

plants.[2][3] This leads to characteristic bleaching of the foliage, followed by necrosis and death

of the target weed.[1] While the herbicidal properties of Fenpyrazone are well-documented,

there is a significant lack of publicly available data regarding its synthesis, pharmacokinetics,

mammalian toxicology, and potential for therapeutic applications in the context of drug

development. This document aims to provide a comprehensive overview of the existing

technical information on Fenpyrazone, catering to an audience of researchers, scientists, and

drug development professionals by also exploring the broader therapeutic relevance of HPPD

inhibitors.

Chemical and Physical Properties
Fenpyrazone is a complex organic molecule belonging to the benzoylpyrazole class of

chemicals.[2] Its key physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₂H₂₂ClF₃N₄O₆S [4]

Molecular Weight 562.9 g/mol [4]

CAS Number 1992017-55-6 [4]

IUPAC Name

[4-[2-chloro-4-methylsulfonyl-3-

(2,2,2-

trifluoroethoxymethyl)benzoyl]-

1-ethylpyrazol-5-yl] 1,3-

dimethylpyrazole-4-carboxylate

[4]

SMILES

CCN1C(=C(C=N1)C(=O)C2=C

(C(=C(C=C2)S(=O)

(=O)C)COCC(F)

(F)F)Cl)OC(=O)C3=CN(N=C3

C)C

[4]

Mechanism of Action in Plants
Fenpyrazone's herbicidal activity stems from its potent inhibition of the 4-

hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[2][3] This enzyme plays a critical role in

the tyrosine catabolism pathway, which is essential for the biosynthesis of plastoquinone and

tocopherols.[5] Plastoquinone is a vital cofactor for the enzyme phytoene desaturase in the

carotenoid biosynthesis pathway.[5]

By inhibiting HPPD, Fenpyrazone disrupts the production of plastoquinone, leading to a

downstream inhibition of carotenoid synthesis.[3] Carotenoids are essential for protecting

chlorophyll from photo-oxidation.[3] The absence of carotenoids results in the rapid degradation

of chlorophyll, leading to the characteristic bleaching or whitening of the plant tissues, a

hallmark of HPPD inhibitor activity.[1] This ultimately leads to the cessation of growth and death

of the weed.[1]
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Mechanism of Fenpyrazone via HPPD Inhibition in Plants.

Herbicidal Efficacy and Application
Fenpyrazone is effective against a broad spectrum of annual grass and broadleaf weeds in

corn.[1] It is known for its rapid action, with symptoms appearing within 2-3 days and weed

death occurring in 5-7 days under optimal conditions.[1][3]

Parameter Value Reference

Recommended Dose Rate 90-135 g a.i./ha [1]

Time to Symptom Onset 2-3 days [1][3]

Time to Weed Death 5-7 days [1][3]

Key Controlled Weeds

Digitaria sanguinalis

(crabgrass), Echinochloa

crusgalli (barnyardgrass),

Eleusine indica (goosegrass),

Chenopodium album (lamb's

quarters), Abutilon theophrasti

(velvetleaf)

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13428418?utm_src=pdf-body-img
https://www.benchchem.com/product/b13428418?utm_src=pdf-body
https://www.benchchem.com/product/b13428418?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c01171
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c01171
https://www.vulcanchem.com/product/vc17987281
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c01171
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c01171
https://www.vulcanchem.com/product/vc17987281
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c01171
https://www.vulcanchem.com/product/vc17987281
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.4c01171
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13428418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
While detailed experimental protocols for Fenpyrazone are not extensively published, a

general methodology for assessing its herbicidal characteristics can be inferred from available

studies.[6]

Greenhouse Efficacy Study Workflow:

Plant Cultivation: Target weed species (e.g., Echinochloa crus-galli) are cultivated in a

greenhouse environment under controlled conditions of temperature, light, and humidity.

Herbicide Application: Fenpyrazone is applied at various dose rates to the weeds at a

specific growth stage (e.g., 3-4 leaf stage).

Environmental Variables: The effect of different temperatures, light intensities, and simulated

rainfall at various intervals post-application is assessed.

Data Collection: The efficacy of the herbicide is evaluated at set time points by measuring

parameters such as fresh weight, dry weight, and visual injury ratings (e.g., chlorosis,

necrosis).

Data Analysis: The data is statistically analyzed to determine the dose-response relationship

and calculate values such as the GR₅₀ (the dose required to inhibit growth by 50%).
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General Workflow for Herbicide Efficacy Assessment.

Toxicology and Safety
The available toxicological data for Fenpyrazone is limited to GHS hazard classifications.[4]
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

No detailed mammalian toxicology, pharmacokinetic, or pharmacodynamic studies for

Fenpyrazone are publicly available.

HPPD Inhibitors in Drug Development
While Fenpyrazone is an herbicide, the enzyme it targets, 4-hydroxyphenylpyruvate

dioxygenase (HPPD), is also present in humans and is a validated target for drug development.

[5] The inhibition of human HPPD is a therapeutic strategy for the treatment of Hereditary

Tyrosinemia Type I (HT-1), a rare genetic disorder caused by a deficiency of the enzyme

fumarylacetoacetate hydrolase.[5] This deficiency leads to the accumulation of toxic

metabolites that can cause severe liver and kidney damage.[5]

Nitisinone is an HPPD inhibitor that is approved for the treatment of HT-1.[5] By inhibiting

HPPD, nitisinone prevents the accumulation of these toxic metabolites, thereby managing the

symptoms of the disease.[5] The successful development of nitisinone highlights the potential

of HPPD inhibitors as therapeutic agents.

Conclusion
Fenpyrazone is a potent and effective herbicide that acts through the inhibition of the HPPD

enzyme in plants. Its chemical properties and herbicidal efficacy are well-characterized for

agricultural applications. However, for an audience focused on drug development, it is crucial to

note the profound lack of data on Fenpyrazone's effects in mammalian systems. While the

broader class of HPPD inhibitors has proven therapeutic value, Fenpyrazone itself has not

been explored in this context. Further research would be required to determine if Fenpyrazone
or its analogues possess a suitable safety and efficacy profile for any potential therapeutic

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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